5-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 5-fluoro-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H12FN3OS2/c19-13-1-2-15-12(7-13)8-16(25-15)18(23)22-9-14-17(21-5-4-20-14)11-3-6-24-10-11/h1-8,10H,9H2,(H,22,23)
• InChI Key: KWEROIFOTBVKCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=C(S2)C(=O)NCC3=NC=CN=C3C4=CSC=C4
• Molecular Formula: C18H12FN3OS2
• Molecular Weight: 369.4 g/mol

Description

The compound “5-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[b]thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a thiophene ring, which is a five-membered ring with one sulfur atom. Thiophene derivatives are known to exhibit a variety of properties and applications, including use in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiophene ring, in particular, is a five-membered ring with one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene derivatives can undergo a variety of reactions, including condensation reactions.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

Compounds containing the thiophene nucleus, like the one , have been reported to possess anti-inflammatory properties. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Properties

. This suggests potential applications in the development of new antimicrobial agents.

Anticancer Properties

. This suggests that they could be used in the development of new cancer treatments.

Industrial Chemistry and Material Science

. This suggests potential applications in the protection of metals and other materials from corrosion.

Organic Semiconductors

. This suggests potential applications in the development of new electronic devices.

Organic Light-Emitting Diodes (OLEDs)

. This suggests potential applications in the development of new display technologies.

Quantum Chemical Studies

. This suggests potential applications in the field of quantum chemistry and computational chemistry.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives are known to exhibit pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.